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Compound of Interest

Compound Name: 2-pyrrolidin-2-yl-1H-indole

Cat. No.: B058480

Technical Guide: 2-pyrrolidin-2-yl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 2-pyrrolidin-2-yl-1H-indole, consolidating
available data on its chemical identity, commercial availability, and putative relevance in
research and drug development. Due to the limited specific public information on this
compound, this guide also incorporates general knowledge of the constituent indole and
pyrrolidine scaffolds to provide a broader context for its potential applications.

Chemical Identity and Properties

Quantitative data for 2-pyrrolidin-2-yl-1H-indole is summarized below.

Identifier/Property Value

CAS Number 112565-42-1[1]

Molecular Formula C12H14N2

Molecular Weight 186.26 g/mol [2]

IUPAC Name 2-(pyrrolidin-2-yl)-1H-indole[1]
Canonical SMILES C1CC(C1)C2=CC3=CC=CC=C3N2
MDL Number MFCD02663481[2]
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Commercial Availability

2-pyrrolidin-2-yl-1H-indole is available from several commercial suppliers, primarily for
research and development purposes. The table below lists some of these suppliers.

Supplier

Sigma-Aldrich[3][4]

AChemBlock[4]

AOBChem[4]

Accela ChemBio Inc.[4]

Ambeed, Inc.[4]

Apollo Scientific Ltd[4]

AstaTech, Inc.[4]

BLD Pharmatech[4]

Chem Impex International, Inc.

Note: Availability and purity levels should be confirmed with the respective suppliers.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-pyrrolidin-2-yl-
1H-indole are not readily found in the public domain. However, the synthesis of pyrrolidine and
indole derivatives is well-documented in organic chemistry literature. General synthetic
strategies often involve multi-step processes.

A conceptual experimental workflow for the synthesis of a substituted pyrrolidine-indole
compound is outlined below. This is a generalized representation and not a validated protocol
for the specific target compound.
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Caption: Conceptual Experimental Workflow for Synthesis.

Potential Biological Activity and Signaling Pathways

While specific biological activities and signaling pathways for 2-pyrrolidin-2-yl-1H-indole have
not been detailed in the available literature, the indole and pyrrolidine moieties are key
pharmacophores in numerous biologically active compounds.

The indole nucleus is a common feature in molecules targeting a wide range of biological
processes, including anticancer, antimicrobial, and antiviral activities.[5] Similarly, the
pyrrolidine ring is a versatile scaffold found in many bioactive compounds, contributing to their
three-dimensional structure and interaction with biological targets.[6] Pyrrolidine derivatives
have shown potential as anticancer, antibacterial, antiviral, and anti-inflammatory agents.[7]
The combination of these two scaffolds in 2-pyrrolidin-2-yl-1H-indole suggests its potential for
investigation in various therapeutic areas, particularly in drug development and neurological
research.[2]

Given the diverse roles of indole and pyrrolidine derivatives, a hypothetical signaling pathway is
presented below to illustrate a potential mechanism of action. This is a generalized model and
does not represent a confirmed pathway for 2-pyrrolidin-2-yl-1H-indole.
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Caption: Hypothetical Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-yl-1H-indole]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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